Cas no 1361821-39-7 (Ethyl 5-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1361821-39-7
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932509
• Update Time: 2025-10-29

Ethyl 5-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-10(19)8-7(11(14,15)16)6(9(12)13)5(3-17)4-18-8/h4,9H,2-3,17H2,1H3
• InChI Key： QPJIZTVBPFVGBX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)OCC)C=1C(F)(F)F)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate

Ethyl 5-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361821-39-7): A Comprehensive Overview

Ethyl 5-(aminomethyl)-4-()-3-()pyridine-2-carboxylate, identified by its CAS number 1361821-39-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely prevalent in numerous bioactive molecules. The presence of multiple fluorinated substituents and an group makes it a particularly intriguing candidate for further exploration, especially in the development of novel therapeutic agents.

The structural features of Ethyl 5-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate contribute to its unique chemical properties and potential biological activities. The combination of electron-withdrawing groups such as the and moieties enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the group introduces a potential site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. For instance, studies have demonstrated that fluorinated pyridines can modulate enzyme activity and interact with biological targets in ways that conventional non-fluorinated analogs cannot. This has opened up new avenues for drug development, particularly in overcoming resistance mechanisms associated with existing treatments.

Ethyl 5-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate has been investigated in several preclinical studies as a potential lead compound for the development of new drugs. Its unique structural motifs suggest that it may exhibit inhibitory effects on certain enzymes or receptors implicated in diseases such as cancer and infectious disorders. The< strongdifluoromethyl group, in particular, has been shown to enhance binding affinity and selectivity, while the moiety can improve pharmacokinetic profiles. These attributes make it an attractive scaffold for medicinal chemists seeking to design next-generation therapeutics.

The synthesis of Ethyl 5-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired substituents onto the pyridine core. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound's structure and verifying its identity.

The pharmacological evaluation of Ethyl 5-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate has revealed several promising properties. In vitro assays have indicated that this compound can inhibit the activity of specific enzymes involved in disease pathways, suggesting its potential as a lead for drug development. Additionally, preliminary animal studies have shown that it exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and moderate tissue distribution. These findings support further investigation into its therapeutic potential.

The growing interest in fluorinated pyridines is driven by their ability to modulate biological processes at multiple levels. The electron-withdrawing nature of fluorine atoms can influence both the electronic distribution and steric properties of molecules, leading to enhanced binding interactions with biological targets. This has led to the development of novel fluorinated pyridines with improved efficacy and reduced side effects compared to their non-fluorinated counterparts. Ethyl 5-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate exemplifies this trend, as its multifaceted structure offers numerous opportunities for optimization.

In conclusion, Ethyl 5-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361821-39-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of fluorinated substituents and functional groups makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics for various diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are likely to play an increasingly important role in shaping the future of medicine.